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Compound of Interest

Compound Name: Sodium methylarsonate

Cat. No.: B135196 Get Quote

Essential safety protocols and logistical plans for the use of Sodium Methylarsonate in a

laboratory setting.

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides immediate, essential safety and logistical

information for Sodium Methylarsonate, an organoarsenic compound. Adherence to these

procedures is critical to mitigate risks and ensure a safe laboratory environment.

Occupational Exposure Limits
Understanding and respecting occupational exposure limits is a cornerstone of laboratory

safety. For organic arsenic compounds like Sodium Methylarsonate, several regulatory

bodies have established permissible exposure levels. It is crucial to maintain workplace

concentrations below these limits to protect personnel from potential health hazards.
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Regulatory Body Exposure Limit Value Notes

OSHA (Occupational

Safety and Health

Administration)

Permissible Exposure

Limit (PEL) - TWA
0.5 mg/m³

As Arsenic (As). This

is the legally

enforceable limit for

organic arsenic

compounds.[1][2]

ACGIH (American

Conference of

Governmental

Industrial Hygienists)

Biological Exposure

Index (BEI)
50 µg/g of creatinine

For organic arsenic

compounds,

measured in urine.

This is a guideline for

assessing biological

monitoring results.[1]

NIOSH (National

Institute for

Occupational Safety

and Health)

Recommended

Exposure Limit (REL)

- Ceiling

0.002 mg/m³

As Arsenic (As), 15-

minute ceiling for

inorganic arsenic

compounds. While

Sodium

Methylarsonate is an

organic arsenical, this

value for inorganic

arsenic highlights the

high toxicity and is

provided for risk

awareness.[2][3][4][5]

ACGIH
Threshold Limit Value

(TLV) - TWA
0.01 mg/m³

As Arsenic (As) for

inorganic arsenic

compounds. This is a

recommendation for a

time-weighted

average concentration

over an 8-hour

workday.[2][3][6][7]

TWA: Time-Weighted Average
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Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to prevent accidental exposure and

maintain the integrity of the compound.

Engineering Controls
Ventilation: Always handle Sodium Methylarsonate in a well-ventilated area.[8] A certified

chemical fume hood is the preferred designated area for all weighing and transfer operations

to minimize the inhalation of dust or aerosols.

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[8]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical. The following should be considered the minimum

requirement for handling Sodium Methylarsonate.

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes. A face shield should be worn in addition to goggles when there is a significant risk

of splashes.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required. Always

inspect gloves for any signs of degradation or punctures before use.

Lab Coat/Coveralls: A flame-resistant lab coat or chemical-resistant coveralls should be

worn to protect street clothes and skin from contamination.

Respiratory Protection: If there is a potential to exceed exposure limits or if handling the

powder outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges for

organic vapors and particulates should be used.[9] All personnel requiring respiratory

protection must be part of a respiratory protection program that includes medical evaluation

and fit testing.
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Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a

specific area for handling and ensure it is clean and uncluttered.

Weighing and Transfer: Conduct all weighing and transfer of solid Sodium Methylarsonate
within a chemical fume hood to contain any dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

General Hygiene: Do not eat, drink, or smoke in areas where Sodium Methylarsonate is

handled.[8] Wash hands thoroughly with soap and water after handling the compound,

before breaks, and at the end of the workday.

Storage
Store Sodium Methylarsonate in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Keep the container tightly closed when not in use.

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Emergency Response Plan
Immediate and appropriate action is crucial in the event of an emergency.

Personal Exposure
Inhalation: Immediately move the affected person to fresh air.[6] If breathing is difficult or has

stopped, provide artificial respiration (avoiding mouth-to-mouth if possible) and seek

immediate medical attention.[8]

Skin Contact: Promptly remove contaminated clothing.[8] Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if

irritation persists.
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present

and easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with

water.[8] Seek immediate medical attention.[6]

Spill Response
A tiered response is necessary depending on the size and nature of the spill.

Small Spill (Solid):

Alert others in the area.

Wearing appropriate PPE, gently cover the spill with an absorbent material like sand or

vermiculite to avoid generating dust.

Carefully scoop the material into a labeled, sealable container for hazardous waste.

Clean the spill area with a wet cloth, and place the cloth in the hazardous waste container.

Small Spill (Liquid):

Alert others in the area.

Wearing appropriate PPE, contain the spill with absorbent pads or other suitable material.

Work from the outside of the spill inwards to absorb the liquid.

Place the used absorbent materials into a labeled, sealable container for hazardous

waste.

Decontaminate the spill area with an appropriate cleaning solution.

Large Spill:

Evacuate the immediate area.
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Alert your supervisor and institutional safety office immediately.

Prevent entry into the affected area.

Await the arrival of trained emergency response personnel.

Below is a workflow diagram for handling a Sodium Methylarsonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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